![molecular formula C11H17NO3 B1301156 5-[(Diethylamino)methyl]-2-methylfuran-3-carboxylic acid CAS No. 296274-15-2](/img/structure/B1301156.png)
5-[(Diethylamino)methyl]-2-methylfuran-3-carboxylic acid
Overview
Description
5-[(Diethylamino)methyl]-2-methylfuran-3-carboxylic acid is a useful research compound. Its molecular formula is C11H17NO3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research in the field often focuses on the synthesis and characterization of various organic compounds, including those with furan rings and carboxylic acid functionalities. For instance, studies on the synthesis of heterocycles from arylation products of unsaturated compounds highlight methodologies for creating complex organic structures, which are foundational for developing new materials and pharmaceuticals (Gorak et al., 2009).
Biological Activities
Compounds similar to "5-[(Diethylamino)methyl]-2-methylfuran-3-carboxylic acid" are explored for their biological activities, such as antimicrobial, antifungal, and anticancer properties. Research on the synthesis and characterization of Schiff bases, for example, investigates the anticancer activity of synthesized compounds, providing a basis for developing new therapeutic agents (Uddin et al., 2020).
Material Science Applications
In material science, the synthesis of organotin(IV) complexes derived from carboxylic acids demonstrates the potential for creating new materials with specific properties, such as antibacterial activity. These studies are crucial for developing new materials for medical and industrial applications (Win et al., 2010).
Organic Synthesis Applications
The exploration of reactions involving furan derivatives in organic synthesis is another area of significant interest. Studies on the reactions of ethyl 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate with selected bases offer insights into the versatility of furan compounds in synthesizing a wide range of organic molecules, which can be pivotal in drug development and synthetic chemistry (Remizov et al., 2019).
Mechanism of Action
Biochemical Pathways
It’s worth noting that compounds with similar structures have been found to influence various biological pathways
Result of Action
Compounds with similar structures have shown various biological activities, suggesting that this compound may also have potential biological effects .
Properties
IUPAC Name |
5-(diethylaminomethyl)-2-methylfuran-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3/c1-4-12(5-2)7-9-6-10(11(13)14)8(3)15-9/h6H,4-5,7H2,1-3H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTWYDFQXKGAWDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=CC(=C(O1)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30365396 |
Source
|
| Record name | 5-[(Diethylamino)methyl]-2-methylfuran-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30365396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
296274-15-2 |
Source
|
| Record name | 5-[(Diethylamino)methyl]-2-methylfuran-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30365396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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